molecular formula C7H14N2 B061228 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole CAS No. 174639-39-5

2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole

Cat. No. B061228
CAS RN: 174639-39-5
M. Wt: 126.2 g/mol
InChI Key: LRZVCQMHMOPSLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole (EDDI) is a chemical compound that has been widely used in scientific research due to its unique properties. EDDI is a white crystalline solid that is soluble in water and has a melting point of 96-97°C. It is a derivative of imidazole, which is a five-membered heterocyclic compound that contains nitrogen and carbon atoms in its ring structure. EDDI has been used in various scientific applications, including as a reagent in analytical chemistry, a corrosion inhibitor, and as a source of iodine in animal feed.

Mechanism Of Action

The mechanism of action of 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole is not fully understood. It is believed to act as a source of iodine in the body, which is essential for the synthesis of thyroid hormones. 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole may also have antioxidant properties, which can protect cells from damage caused by free radicals.
Biochemical and Physiological Effects:
2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of thyroid hormones in animals, which can improve their growth and development. 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole has also been shown to have antioxidant properties, which can protect cells from oxidative stress. Additionally, 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole has been shown to have antimicrobial properties, which can inhibit the growth of certain bacteria and fungi.

Advantages And Limitations For Lab Experiments

2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole has several advantages for use in lab experiments. It is a stable and readily available compound that is relatively easy to synthesize. 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole is also relatively inexpensive, making it a cost-effective option for research. However, 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole has some limitations for use in lab experiments. It can be toxic if ingested or inhaled, and care should be taken when handling it. Additionally, 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole can react with other compounds in the lab, which can lead to unwanted side reactions.

Future Directions

There are several future directions for research on 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole. One area of research could be to investigate its potential as an antioxidant and its ability to protect cells from oxidative stress. Another area of research could be to explore its antimicrobial properties and its potential as a natural preservative in food and other products. Additionally, further research could be done to understand the mechanism of action of 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole and how it affects the thyroid gland and other physiological processes in the body.

Synthesis Methods

2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole can be synthesized by the reaction of ethylene diamine with acetaldehyde. The reaction proceeds in the presence of a catalyst such as sodium hydroxide or potassium hydroxide. The resulting product is then purified by recrystallization or distillation.

Scientific Research Applications

2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole has been widely used in scientific research as a source of iodine in animal feed. It has been shown to be effective in preventing iodine deficiency in animals, which can lead to thyroid dysfunction and other health problems. 2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole has also been used as a reagent in analytical chemistry for the determination of various compounds, including sulfur dioxide, sulfite, and thiosulfate.

properties

CAS RN

174639-39-5

Product Name

2-Ethyl-1,4-dimethyl-4,5-dihydroimidazole

Molecular Formula

C7H14N2

Molecular Weight

126.2 g/mol

IUPAC Name

2-ethyl-1,4-dimethyl-4,5-dihydroimidazole

InChI

InChI=1S/C7H14N2/c1-4-7-8-6(2)5-9(7)3/h6H,4-5H2,1-3H3

InChI Key

LRZVCQMHMOPSLT-UHFFFAOYSA-N

SMILES

CCC1=NC(CN1C)C

Canonical SMILES

CCC1=NC(CN1C)C

synonyms

1H-Imidazole,2-ethyl-4,5-dihydro-1,4-dimethyl-(9CI)

Origin of Product

United States

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